Cas no 887596-86-3 (2-methyl-6-(propan-2-yl)phenylhydrazine)

• Product Name: 2-methyl-6-(propan-2-yl)phenylhydrazine
• CAS No: 887596-86-3
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• MDL: MFCD07786569
• CID: 5225265
• PubChem ID: 20113356
• Update Time: 2026-03-07

2-methyl-6-(propan-2-yl)phenylhydrazine Chemical and Physical Properties

Names and Identifiers

• Hydrazine, [2-methyl-6-(1-methylethyl)phenyl]-
• 2-methyl-6-(propan-2-yl)phenylhydrazine

• MDL： MFCD07786569
• Inchi： 1S/C10H16N2/c1-7(2)9-6-4-5-8(3)10(9)12-11/h4-7,12H,11H2,1-3H3
• InChI Key： CJIWOLUKEILDTP-UHFFFAOYSA-N
• SMILES： N(C1=C(C(C)C)C=CC=C1C)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 2-methyl-6-(propan-2-yl)phenylhydrazine

Introduction to 2-Methyl-6-(Propan-2-yl)phenylhydrazine (CAS No. 887596-86-3)

2-Methyl-6-(propan-2-yl)phenylhydrazine (CAS No. 887596-86-3) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique molecular structure, offers a wide range of applications due to its reactivity and functional versatility.

The chemical structure of 2-methyl-6-(propan-2-yl)phenylhydrazine consists of a phenyl ring substituted with a methyl group at the 2-position and an isopropyl group at the 6-position, with a hydrazine moiety attached to the phenyl ring. This configuration imparts specific chemical properties that make it valuable in various synthetic pathways and biological studies.

In the realm of chemical synthesis, 2-methyl-6-(propan-2-yl)phenylhydrazine serves as a key intermediate in the preparation of more complex molecules. Its hydrazine functionality can participate in a variety of reactions, including condensation, reduction, and coupling reactions. These reactions are crucial for the synthesis of pharmaceuticals, agrochemicals, and fine chemicals. Recent studies have highlighted its utility in the development of novel catalysts and ligands, further expanding its application scope.

In pharmaceutical research, 2-methyl-6-(propan-2-yl)phenylhydrazine has shown promise as a lead compound for drug discovery. Its ability to interact with specific biological targets makes it a valuable tool in understanding disease mechanisms and developing therapeutic agents. For instance, researchers have explored its potential as an inhibitor of certain enzymes involved in neurodegenerative diseases and cancer. The compound's structural flexibility allows for the design of derivatives with enhanced potency and selectivity.

Materials science is another area where 2-methyl-6-(propan-2-yl)phenylhydrazine finds application. Its unique properties make it suitable for the synthesis of advanced materials such as polymers and coatings. These materials exhibit improved mechanical strength, thermal stability, and chemical resistance, making them ideal for use in various industrial settings. Recent advancements in polymer chemistry have leveraged the reactivity of this compound to create novel materials with tailored properties.

The safety and handling of 2-methyl-6-(propan-2-yl)phenylhydrazine are critical considerations in both laboratory and industrial settings. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), maintaining good laboratory practices, and following guidelines for waste disposal.

In conclusion, 2-methyl-6-(propan-2-yl)phenylhydrazine (CAS No. 887596-86-3) is a multifaceted compound with significant potential in chemical synthesis, pharmaceutical research, and materials science. Its unique chemical properties and reactivity make it an essential tool for scientists and researchers working in these fields. As ongoing research continues to uncover new applications and derivatives, the importance of this compound is likely to grow even further.